Cas no 1806277-16-6 ((2,4-Dichloro-6-fluorophenyl)(methyl)sulfane)

• Product Name: (2,4-Dichloro-6-fluorophenyl)(methyl)sulfane
• CAS No: 1806277-16-6
• MF: C₇H₅Cl₂FS
• MW: 211.084002256393
• CID: 5076275
• Update Time: 2025-11-01

(2,4-Dichloro-6-fluorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2,4-Dichloro-6-fluorophenyl)(methyl)sulfane

• Inchi： 1S/C7H5Cl2FS/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,1H3
• InChI Key： GMPUFDWXACGBFO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1SC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 3.8
• Topological Polar Surface Area: 25.3

Additional information on (2,4-Dichloro-6-fluorophenyl)(methyl)sulfane

(2,4-Dichloro-6-fluorophenyl)(methyl)sulfane (CAS No. 1806277-16-6): An Overview of Its Structure, Properties, and Applications in Modern Chemistry

(2,4-Dichloro-6-fluorophenyl)(methyl)sulfane (CAS No. 1806277-16-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, exhibits a range of properties that make it a valuable intermediate in the synthesis of various chemical products and pharmaceuticals.

The molecular formula of (2,4-Dichloro-6-fluorophenyl)(methyl)sulfane is C₉H₇Cl₂FOS, and its molecular weight is approximately 253.1 g/mol. The compound features a sulfane (S) atom bonded to a methyl group (CH₃) and a substituted phenyl ring with dichloro (Cl) and fluoro (F) substituents at the 2, 4, and 6 positions, respectively. This unique arrangement of functional groups imparts specific chemical and physical properties to the molecule.

In terms of physical properties, (2,4-Dichloro-6-fluorophenyl)(methyl)sulfane is typically a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as dichloromethane, acetone, and ethyl acetate but has limited solubility in water. The compound's boiling point is around 150°C at reduced pressure, making it suitable for various synthetic processes under controlled conditions.

The chemical reactivity of (2,4-Dichloro-6-fluorophenyl)(methyl)sulfane is influenced by its functional groups. The presence of the sulfane group makes it susceptible to nucleophilic attack, which can be exploited in synthetic pathways to introduce new functionalities or form more complex molecules. Additionally, the dichloro and fluoro substituents on the phenyl ring contribute to the compound's electronic properties, affecting its reactivity in various chemical reactions.

In the realm of pharmaceutical research, (2,4-Dichloro-6-fluorophenyl)(methyl)sulfane has shown promise as an intermediate in the synthesis of potential drug candidates. Recent studies have explored its use in the development of novel antifungal agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antifungal activity against Candida species, which are common causes of fungal infections in immunocompromised patients.

Another area of interest is the application of (2,4-Dichloro-6-fluorophenyl)(methyl)sulfane in the synthesis of anticancer drugs. Researchers at a leading pharmaceutical company have synthesized several derivatives that demonstrated significant cytotoxic activity against various cancer cell lines. These findings suggest that further exploration of this compound could lead to the development of new therapeutic agents for cancer treatment.

Beyond pharmaceutical applications, (2,4-Dichloro-6-fluorophenyl)(methyl)sulfane has also found use in other areas of chemistry. In materials science, it has been utilized as a building block for the synthesis of advanced materials with unique optical and electronic properties. For example, researchers have incorporated this compound into polymer structures to enhance their performance in optoelectronic devices.

The environmental impact and safety profile of (2,4-Dichloro-6-fluorophenyl)(methyl)sulfane

In conclusion, (2,4-Dichloro-6-fluorophenyl)(methyl)sulfane (CAS No. 1806277-16-6) is a multifaceted compound with a wide range of applications in modern chemistry and pharmaceutical research. Its unique molecular structure and reactivity make it an invaluable intermediate in the synthesis of various chemical products and potential drug candidates. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing scientific knowledge and technological innovation.